Cas no 87694-23-3 ( )

• Product Name: &nbsp
• CAS No: 87694-23-3
• MF: C₁₈H₁₀O₃S
• MW: 306.335203647614
• CID: 992807
• PubChem ID: 342701
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 4-oxo-3-phenylindeno[1,2-c]thiophene-1-carboxylic acid
• DTXSID60321708
• NSC-380289
• NSC380289
• 87694-23-3
•  

• Inchi： 1S/C18H10O3S/c19-15-12-9-5-4-8-11(12)13-14(15)16(22-17(13)18(20)21)10-6-2-1-3-7-10/h1-9H,(H,20,21)
• InChI Key： IFXZBYZMXYACSK-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C2C3C=CC=CC=3C(C2=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 306.03506535g/mol
• Monoisotopic Mass: 306.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 82.6Ų